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An In-depth Technical Guide to the Solubility of
Acid Green 16
For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Green 16, also known by its Colour Index name C.I. 44025, is a synthetic triarylmethane

dye.[1][2] Its molecular structure, characterized by a triphenylmethane backbone with sulfonic

acid groups, dictates its solubility profile, making it particularly soluble in polar solvents.[3] This

guide provides a comprehensive overview of the solubility characteristics of Acid Green 16 in

various solvents, detailed experimental protocols for solubility determination, and a logical

workflow for assessing dye solubility. The information presented is intended to be a valuable

resource for researchers, scientists, and professionals in drug development and other fields

where the dissolution of such dyes is a critical parameter.

Core Data Presentation: Solubility of Acid Green 16
The solubility of Acid Green 16 is significantly influenced by the polarity of the solvent and the

temperature of the system. Its ionic nature, owing to the sodium sulfonate functionalities,

governs its behavior in different solvent systems.[3]

Quantitative Solubility Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b084260?utm_src=pdf-interest
https://www.benchchem.com/product/b084260?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-green-16.html
https://www.vulcanchem.com/product/vc20987892
https://www.smolecule.com/products/s574655
https://www.benchchem.com/product/b084260?utm_src=pdf-body
https://www.benchchem.com/product/b084260?utm_src=pdf-body
https://www.benchchem.com/product/b084260?utm_src=pdf-body
https://www.smolecule.com/products/s574655
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the available quantitative solubility data for Acid Green 16 in

water at various temperatures.

Solvent Temperature (°C) Solubility (g/L)

Water 25 50-55[3]

Water 60 70-80[3]

Water 70 ~80[2]

Water 90 90-100[3]

Qualitative Solubility Data
The table below provides a qualitative description of Acid Green 16's solubility in various

organic solvents.

Solvent Chemical Class
Solubility
Description

Reference

Ethanol Polar Protic
Soluble, produces a

green solution
[1][2]

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic Slightly soluble [3][4]

Non-Polar Solvents

(e.g., hydrocarbons,

halogenated alkanes)

Non-Polar Minimal to negligible [3]

The solubility behavior in different solvents highlights the importance of hydrogen bonding

interactions for the dissolution of Acid Green 16.[3] The chromatic difference observed

between aqueous (blue-green) and ethanolic (green) solutions suggests specific solvent-

chromophore interactions that influence the dye's electronic structure.[2][3]
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The following are detailed methodologies for determining the solubility of dyes like Acid Green
16. These protocols are based on established methods for organic compounds and dyes.

Protocol 1: Isothermal Shake-Flask Method
This is a widely accepted method for determining the equilibrium solubility of a compound in a

specific solvent.

Objective: To determine the equilibrium solubility of Acid Green 16 in a given solvent at a

constant temperature.

Materials:

Acid Green 16

Selected solvent of interest

Analytical balance

Temperature-controlled orbital shaker or water bath with magnetic stirrer

Centrifuge

Spectrophotometer (UV-Vis)

Volumetric flasks and pipettes

Syringe filters (chemically compatible with the solvent)

Procedure:

Preparation of Standard Solutions:

Accurately weigh a known amount of Acid Green 16 and dissolve it in the chosen solvent

to prepare a stock solution of known concentration.

Perform serial dilutions of the stock solution to create a series of standard solutions with

decreasing concentrations. These will be used to generate a calibration curve.
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Sample Preparation:

Add an excess amount of solid Acid Green 16 to a series of screw-cap vials. The

presence of excess solid is crucial to ensure that a saturated solution is formed.

Accurately add a known volume or mass of the selected solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a temperature-controlled orbital shaker or a water bath with a magnetic

stirrer.

Agitate the mixtures at a constant temperature for a sufficient period (typically 24 to 72

hours) to allow the system to reach equilibrium. It is advisable to test different time points

(e.g., 24, 48, and 72 hours) to ensure that equilibrium has been reached.

Sample Analysis:

After equilibration, allow the vials to stand undisturbed at the set temperature to allow the

excess solid to settle.

If necessary, centrifuge the vials at the same temperature to facilitate the separation of the

solid and liquid phases.

Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it

through a syringe filter to remove any undissolved particles.

Dilute the filtered saturated solution with a known volume of the solvent to bring its

concentration within the range of the calibration curve.

Measure the absorbance of the diluted solution using a spectrophotometer at the

wavelength of maximum absorbance (λmax) for Acid Green 16 in that solvent.

Calculation:
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Using the calibration curve, determine the concentration of Acid Green 16 in the diluted

sample.

Calculate the concentration in the original saturated solution by accounting for the dilution

factor. This value represents the solubility of Acid Green 16 in the chosen solvent at the

specified temperature.

Protocol 2: Determination of Insoluble Matter
This protocol is used to quantify the amount of insoluble impurities in a dye sample.

Objective: To determine the percentage of insoluble matter in a sample of Acid Green 16.

Materials:

Acid Green 16 sample

Distilled or deionized water

Beakers

Stirring rod

Filter paper of known pore size (e.g., Whatman No. 42)

Funnel

Oven

Analytical balance

Procedure:

Sample Preparation:

Accurately weigh a known amount of the Acid Green 16 sample (e.g., 5 g).

Dissolution:
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Add the weighed sample to a beaker containing a known volume of distilled water (e.g.,

200 mL) at a specified temperature (e.g., 60°C).

Stir the mixture for a defined period to ensure complete dissolution of the soluble

components.

Filtration:

Weigh a dry filter paper accurately.

Filter the dye solution through the pre-weighed filter paper.

Wash the beaker and the residue on the filter paper with several small portions of hot

distilled water to ensure all soluble components are removed.

Drying and Weighing:

Carefully remove the filter paper containing the insoluble residue and place it in an oven at

a specified temperature (e.g., 105-110°C) until a constant weight is achieved.

Allow the filter paper to cool in a desiccator and then weigh it accurately.

Calculation:

The weight of the insoluble matter is the final weight of the filter paper and residue minus

the initial weight of the filter paper.

Calculate the percentage of insoluble matter using the following formula:

Mandatory Visualization
The following diagram illustrates a logical workflow for determining the solubility of a dye.
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Caption: A logical workflow for determining dye solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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